Cas no 13723-48-3 (5-Chloro-2-[(4-methyl-1-piperazinyl)sulfonyl]Benzenamine)

5-Chloro-2-[(4-methyl-1-piperazinyl)sulfonyl]Benzenamine structure
13723-48-3 structure
Product Name:5-Chloro-2-[(4-methyl-1-piperazinyl)sulfonyl]Benzenamine
CAS No:13723-48-3
MF:C11H16ClN3O2S
MW:289.781640052795
CID:2114971
Update Time:2023-08-04

5-Chloro-2-[(4-methyl-1-piperazinyl)sulfonyl]Benzenamine Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-2-[(4-methyl-1-piperazinyl)sulfonyl]Benzenamine
    • 5-Chloro-2-[(4-methyl-1-piperazinyl)sulfonyl]Benzenamine
    • Inchi: 1S/C11H16ClN3O2S/c1-14-4-6-15(7-5-14)18(16,17)11-3-2-9(12)8-10(11)13/h2-3,8H,4-7,13H2,1H3
    • InChI Key: WQYGGQRZILYUTN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)N)S(N1CCN(C)CC1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 376
  • Topological Polar Surface Area: 75
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